Cas no 1251698-39-1 (ethyl 2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)acetate)

• Product Name: ethyl 2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)acetate
• CAS No: 1251698-39-1
• MF: C₁₄H₁₄N₆O₂
• MW: 298.299961566925
• CID: 5923960
• PubChem ID: 49670877
• Update Time: 2025-06-08

ethyl 2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)acetate
• ethyl 2-[(7-phenylpyrazolo[3,4-d]triazin-4-yl)amino]acetate
• SR-01000926343-1
• VU0528827-1
• ethyl (7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)glycinate
• AKOS024528268
• 1251698-39-1
• ethyl 2-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)acetate
• SR-01000926343
• F5954-0022
• ethyl 2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate

• Inchi： 1S/C14H14N6O2/c1-2-22-12(21)9-15-13-11-8-16-20(14(11)18-19-17-13)10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,15,17,18)
• InChI Key： KMTSPYRSQRHBEJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1=NN=NC2N(C3=CC=CC=C3)N=CC=21

Computed Properties

• Exact Mass: 298.11782371g/mol
• Monoisotopic Mass: 298.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)acetate

Ethyl 2-({7-Phenyl-7H-Pyrazolo[3,4-d][1,2,3]Triazin-4-yl}amino)acetate (CAS No. 1251698-39-1)

Ethyl 2-({7-Phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate (CAS No. 1251698-39-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[3,4-d][1,2,3]triazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of ethyl 2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate consists of a pyrazolo[3,4-d][1,2,3]triazine core substituted with a phenyl group at the 7-position and an ethyl ester group attached to an amino-acetate moiety. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of ethyl 2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells.

In addition to its antiproliferative properties, ethyl 2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of ethyl 2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the clinical utility of ethyl 2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate, several phase I and II clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, ethyl 2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)acetate (CAS No. 1251698-39-1) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.